Cas no 215588-66-2 (3-oxo-3-(pyridin-2-yl)propanal)

• Product Name: 3-oxo-3-(pyridin-2-yl)propanal
• CAS No: 215588-66-2
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 243146
• PubChem ID: 22486385
• Update Time: 2024-01-26

3-oxo-3-(pyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanal, b-oxo-
• 2-Pyridinepropanal,beta-oxo-(9CI)
• 3-oxo-3-(pyridin-2-yl)propanal
• 2-Pyridinepropanal, β-oxo-

• Inchi： 1S/C8H7NO2/c10-6-4-8(11)7-3-1-2-5-9-7/h1-3,5-6H,4H2
• InChI Key： GEBRBSFLVJNCLU-UHFFFAOYSA-N
• SMILES： C(=O)CC(=O)C1=NC=CC=C1

Computed Properties

• Exact Mass: 149.048
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±20.0 °C(Predicted)
• pka: 2.46±0.23(Predicted)